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Compound of Interest

Compound Name: DL-Arabinose

Cat. No.: B3425369 Get Quote

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. This document provides detailed procedures for the safe disposal of

DL-Arabinose, a pentose sugar commonly used in biochemical research. While generally not

classified as a hazardous substance, adherence to proper disposal protocols is essential.[1][2]

[3]

Immediate Safety and Handling
Before handling DL-Arabinose, it is crucial to consult the substance's Safety Data Sheet

(SDS). While some sources indicate it is not a hazardous substance, others suggest it may

cause eye, skin, or respiratory tract irritation.[1][2][4] One source has classified it as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[5] Always wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case

of a spill, avoid generating dust.[4] Sweep up the solid material and place it in a sealed

container for disposal.[3][4][6]

Quantitative Safety Data Summary
The following table summarizes key safety and disposal information from various sources. Note

the variations in hazard classifications.
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Supplier/Source GHS Classification
Key Disposal
Recommendations

Carl ROTH
Does not meet criteria for

classification.[1][2]

Consult local waste disposal

expert; do not empty into

drains; handle contaminated

packages as the substance

itself.[1][2]

DC Chemicals

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1).[5]

Dispose of contents/container

to an approved waste disposal

plant; avoid release to the

environment.[5]

TCI Chemicals
Not regulated as a dangerous

good.

Entrust disposal to a licensed

waste disposal company;

follow local and national

regulations.

Flinn Scientific
Considered nonhazardous

according to GHS.[3]

Review all federal, state, and

local regulations before

proceeding.[3]

General Sugar Disposal

Guidelines
Not applicable

Small, uncontaminated

quantities of water-soluble

sugars may be drain-disposed

with significant dilution.[7][8]

Step-by-Step Disposal Procedures
The appropriate disposal method for DL-Arabinose depends on the quantity and whether it is

contaminated with other hazardous materials.

Method A: Disposal of Small, Uncontaminated Quantities (<100g)

For small quantities of pure DL-Arabinose that are not contaminated with any hazardous

substances, drain disposal may be permissible, provided it aligns with local regulations.
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Dissolve: Completely dissolve the solid DL-Arabinose in a large volume of water (a ratio of

at least 1:20 is recommended).

Dilute and Flush: Slowly pour the resulting solution down the drain, flushing with a copious

amount of cold water. This prevents potential clogging and ensures significant dilution.[7]

Log: Record the disposal in the laboratory's waste log, if required by your institution's

policies.

Method B: Disposal of Large Quantities or Contaminated Waste

For larger quantities of DL-Arabinose or any amount that is contaminated with other

chemicals, solid waste disposal is the required method.

Containment: Place the solid DL-Arabinose waste into a clearly labeled, sealed, and

appropriate waste container.

Labeling: Label the container as "Non-Hazardous Waste: DL-Arabinose." If contaminated,

the label must reflect all hazardous components in the mixture.

Consultation: Always consult with your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal company to ensure compliance with all local, state,

and federal regulations.

Disposal: Dispose of the container through your institution's chemical waste program or a

licensed waste disposal service.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-
Arabinose.
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Caption: Decision workflow for the proper disposal of DL-Arabinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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